Cas no 777889-24-4 (2-(6-methoxynaphthalen-2-yl)azetidine)

• Product Name: 2-(6-methoxynaphthalen-2-yl)azetidine
• CAS No: 777889-24-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6089776
• PubChem ID: 65804864
• Update Time: 2025-05-21

2-(6-methoxynaphthalen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxynaphthalen-2-yl)azetidine
• EN300-1829577
• AKOS015145204
• 777889-24-4

• Inchi： 1S/C14H15NO/c1-16-13-5-4-10-8-12(14-6-7-15-14)3-2-11(10)9-13/h2-5,8-9,14-15H,6-7H2,1H3
• InChI Key： DGVPKAYVIVTYQJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C1CCN1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(6-methoxynaphthalen-2-yl)azetidine

2-(6-Methoxynaphthalen-2-yl)Azetidine: A Comprehensive Overview

The compound 2-(6-methoxynaphthalen-2-yl)azetidine, identified by the CAS number 777889-24-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the methoxy group on the naphthalene ring introduces unique electronic and steric properties, making this compound a valuable subject for research in organic chemistry, pharmacology, and materials science.

The synthesis of 2-(6-methoxynaphthalen-2-yl)azetidine typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and intermolecular interactions.

In terms of biological activity, 2-(6-methoxynaphthalen-2-yl)azetidine has shown promising results in preliminary studies. Researchers have explored its potential as a ligand in metalloenzyme inhibition and as a building block for drug design. For instance, studies published in 2023 have highlighted its ability to modulate the activity of certain kinases, suggesting its role in anticancer drug development. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The application of 2-(6-methoxynaphthalen-2-yl)azetidine extends beyond traditional chemical synthesis. Recent investigations have focused on its role as a chiral auxiliary in asymmetric catalysis, enhancing the enantioselectivity of reactions. This has significant implications for the pharmaceutical industry, where the production of enantiomerically pure compounds is crucial. Additionally, its stability under various reaction conditions makes it a versatile reagent in organic transformations.

In conclusion, 2-(6-methoxynaphthalen-2-yl)azetidine is a compound of great interest due to its structural versatility and functional diversity. With ongoing research uncovering new applications and improved synthetic methods, this molecule continues to be a focal point in modern chemistry. Its potential contributions to drug discovery, materials science, and catalysis underscore its importance as a key player in contemporary chemical research.